Isopropenyl isopropyl ether

• CAS RN: 4188-63-0
• Molecular Formula: C6H12O
• Molecular Weight: 100.16 g/mol
• IUPAC Name: 2-prop-1-en-2-yloxypropane
• InChI: InChI=1S/C6H12O/c1-5(2)7-6(3)4/h6H,1H2,2-4H3
• InChI Key: MLALRMZPIVORPQ-UHFFFAOYSA-N
• SMILES: CC(C)OC(=C)C
• synonyms: Ether Isopropenyl Isopropyl; 2-(1-Methylethoxy)-1-propene; Isopropenyl Isopropyl Ether; Isopropyl 2-Propenyl Ether

Description

Isopropenyl isopropyl ether (IIPE) is an organic compound that has gained significant attention in the field of chemistry due to its unique properties. This compound is a colorless liquid that is highly flammable and has a sweet, fruity odor. IIPE is used in various chemical reactions as a solvent, reagent, and intermediate.

Mechanism of Action

The mechanism of action of Isopropenyl isopropyl ether is not well understood. However, it is believed that this compound acts as a Lewis acid, which can donate a pair of electrons to a Lewis base. This property of this compound makes it a useful reagent in various chemical reactions.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, some studies have shown that this compound has a low toxicity profile. This compound is rapidly metabolized in the liver and excreted from the body. Moreover, this compound has been shown to have no mutagenic or carcinogenic effects.

Advantages and Limitations for Lab Experiments

Isopropenyl isopropyl ether has several advantages as a solvent and reagent in lab experiments. It is a highly polar solvent that can dissolve a wide range of organic compounds. This compound is also a useful reagent in various chemical reactions due to its Lewis acid properties. However, this compound is highly flammable and requires special precautions during handling. Moreover, this compound is not a very stable compound and can decompose over time.

Future Directions

Isopropenyl isopropyl ether has several potential future directions in scientific research. One potential application of this compound is in the synthesis of new pharmaceuticals. This compound can be used as an intermediate in the synthesis of various drugs. Moreover, this compound can be used as a solvent in the preparation of various drug formulations. Another potential application of this compound is in the field of organic electronics. This compound can be used as a solvent in the preparation of organic semiconductors. Furthermore, this compound can be used as a reagent in the preparation of various organic electronic materials.
Conclusion:
In conclusion, this compound is a highly useful compound in the field of chemistry. Its unique properties make it a useful solvent, reagent, and intermediate in various chemical reactions. This compound has several potential future directions in scientific research. However, further studies are required to fully understand the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of Isopropenyl isopropyl ether involves the reaction between isopropyl alcohol and isopropyl vinyl ether. This reaction is catalyzed by a strong acid such as sulfuric acid or hydrochloric acid. The reaction takes place at a temperature of around 50-60°C, and the yield of this compound is around 80-85%. This method is widely used in the industry for the production of this compound.

Scientific Research Applications

Isopropenyl isopropyl ether has various applications in scientific research. It is used as a solvent in the synthesis of various organic compounds. This compound is also used as a reagent in the preparation of various derivatives of alcohols, ketones, and aldehydes. Moreover, this compound is used as an intermediate in the synthesis of various pharmaceuticals and agrochemicals.